(1S,2S)-1,2-Diethyl-cyclopropane-1,2-dicarboxylic acid

• Molecular Formula: C9H14O4
• Molecular Weight: 186.20 g/mol
• IUPAC Name: (1S,2S)-1,2-diethylcyclopropane-1,2-dicarboxylic acid
• InChI: InChI=1S/C9H14O4/c1-3-8(6(10)11)5-9(8,4-2)7(12)13/h3-5H2,1-2H3,(H,10,11)(H,12,13)/t8-,9-/m1/s1
• InChI Key: RZZYWODHBSLGOW-RKDXNWHRSA-N
• Isomeric SMILES: CC[C@@]1(C[C@]1(CC)C(=O)O)C(=O)O
• Canonical SMILES: CCC1(CC1(CC)C(=O)O)C(=O)O

Description

(1S,2S)-1,2-Diethyl-cyclopropane-1,2-dicarboxylic acid is a chiral cyclopropane derivative with two carboxylic acid groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (1S,2S)-1,2-Diethyl-cyclopropane-1,2-dicarboxylic acid typically involves the cyclopropanation of suitable precursors. One common method is the cyclopropanation of alkenes using diazo compounds, ylides, or carbene intermediates . The reaction conditions often require the presence of a catalyst, such as a transition metal complex, to facilitate the formation of the cyclopropane ring.

Industrial Production Methods: Industrial production of this compound may involve optimized versions of the laboratory synthesis methods. Large-scale production would focus on maximizing yield and purity while minimizing costs and environmental impact. This could involve continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions: (1S,2S)-1,2-Diethyl-cyclopropane-1,2-dicarboxylic acid can undergo various chemical reactions, including:

Oxidation: The carboxylic acid groups can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction of the carboxylic acid groups can yield alcohols or alkanes.

Substitution: The compound can participate in nucleophilic substitution reactions, where the carboxylic acid groups are replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like thionyl chloride (SOCl₂) can be used to convert carboxylic acids to acyl chlorides, which can then undergo further substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones, while reduction may produce alcohols.

Scientific Research Applications

(1S,2S)-1,2-Diethyl-cyclopropane-1,2-dicarboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the construction of complex chiral molecules.

Biology: The compound can be used in the study of enzyme-catalyzed reactions and as a model compound for understanding biological processes involving cyclopropane derivatives.

Industry: It can be used in the production of advanced materials, such as polymers with unique mechanical properties.

Mechanism of Action

The mechanism by which (1S,2S)-1,2-Diethyl-cyclopropane-1,2-dicarboxylic acid exerts its effects depends on its specific application. In biological systems, it may interact with enzymes or receptors, influencing their activity. The molecular targets and pathways involved would vary based on the specific context of its use.

Comparison with Similar Compounds

(1S,2S)-Cyclohexane-1,2-dicarboxylic acid: A structurally similar compound with a cyclohexane ring instead of a cyclopropane ring.

(1S,2S)-1,2-Diphenylethylenediamine: Another chiral compound used in the synthesis of chiral stationary phases for chromatography.

Uniqueness: (1S,2S)-1,2-Diethyl-cyclopropane-1,2-dicarboxylic acid is unique due to its cyclopropane ring, which imparts significant ring strain and reactivity. This makes it a valuable intermediate in organic synthesis and a useful model compound in scientific research.